2-Bromo-1-(2-phenoxypyrimidin-5-yl)ethanone

• Molecular Formula: C12H9BrN2O2
• Molecular Weight: 293.12 g/mol
• IUPAC Name: 2-bromo-1-(2-phenoxypyrimidin-5-yl)ethanone
• InChI: InChI=1S/C12H9BrN2O2/c13-6-11(16)9-7-14-12(15-8-9)17-10-4-2-1-3-5-10/h1-5,7-8H,6H2
• InChI Key: MTOIYFQMLDSLSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=C(C=N2)C(=O)CBr

Description

2-Bromo-1-(2-phenoxypyrimidin-5-yl)ethanone is a useful research compound. Its molecular formula is C12H9BrN2O2 and its molecular weight is 293.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution consisting of 1-(2-phenoxypyrimidin-5-yl)ethanone (Step B, 400 mg, 1.87 mmol) in dichloromethane (14 mL) was added tetrabutylammonium tribromide (990 mg, 2.05 mmol). The reaction mixture was sealed with a screw top and warmed at 40° C. overnight and allowed to cool to room temperature. Hexane (4 mL) was subsequently added. After three hours and little precipitation, additional (150 mg) tetrabutylammonium tribromide was added and the reaction mixture was stirred overnight at room temperature. The pale yellow precipitate that formed was collected on a filter and washed with 1:1 dichloromethane-hexane to afford the title intermediate (375 mg, 68%); Rf 0.43 with 3:1 v/v hexanes-ethyl acetate; MS (ESI+) m/z 295, 293 (M+1, Br isotopes).

Synthesis routes and methods II

Procedure details